Cas no 6526-08-5 (3-Cyano-4-aminobenzotrifluoride)

• Product Name: 3-Cyano-4-aminobenzotrifluoride
• CAS No: 6526-08-5
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD03407465
• CID: 46832
• PubChem ID: 12627361
• Update Time: 2025-06-11

3-Cyano-4-aminobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-trifluoromethylbenzonitrile
• 4-Amino-3-cyanobenzotrifluoride
• 2-amino-5-(trifluoromethyl)benzonitrile
• 3-Cyano-4-aminobenzotrifluoride
• BENZONITRILE, 2-AMINO-5-(TRIFLUOROMETHYL)-
• 2-amino-5-(trifluoromethyl)benzenecarbonitrile
• 5-(TRIFLUOROMETHYL)ANTHRANILONITRILE
• PubChem4831
• PubChem4677
• KSC495K3T
• Jsp000042
• 4-amino-3-cyano-benzotrifluoride
• ZLCIALUBLCAXPL-UHFFFAOYSA-N
• SBB064288
• CL8147
• 4
• FT-0600117
• SY030904
• SCHEMBL165877
• AM20050111
• 4-Amino-3-cyanobenzotrifluoride;2-Amino-5-(trifluoromethyl)benzonitrile
• DTXSID30504864
• 4-amino-3-cyanotrifluoromethyl-benzene
• AKOS005063912
• AB14048
• PS-8481
• 6526-08-5
• 2-Amino-5-trifluoromethylbenzonitrile (4-Amino-3-cyanobenzotrifluoride)
• 4-amino-3-cyano-trifluoromethylbenzene
• 2-Amino-5-trifluoromethyl-benzonitrile
• AC-2324
• EN300-127886
• MFCD03407465
• CS-W019981
• DB-005958

• MDL： MFCD03407465
• Inchi： 1S/C8H5F3N2/c9-8(10,11)6-1-2-7(13)5(3-6)4-12/h1-3H,13H2
• InChI Key： ZLCIALUBLCAXPL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#N)C=1)N)(F)F

Computed Properties

• Exact Mass: 186.04000
• Monoisotopic Mass: 186.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 2.4

Experimental Properties

• Density: 1.371
• Boiling Point: 268.507℃/760mmHg
• Flash Point: 116.189°C
• Refractive Index: 1.5
• PSA: 49.81000
• LogP: 2.74048

3-Cyano-4-aminobenzotrifluoride Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Cyano-4-aminobenzotrifluoride

3-Cyano-4-aminobenzotrifluoride (CAS No. 6526-08-5): An Overview of a Versatile Compound in Pharmaceutical and Chemical Research

3-Cyano-4-aminobenzotrifluoride (CAS No. 6526-08-5) is a multifaceted compound that has garnered significant attention in the fields of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, also known as 3-cyano-4-amino-1,2,3-trifluorobenzene, is characterized by its aromatic ring system substituted with a cyano group, an amino group, and three fluorine atoms. These functional groups endow the molecule with a combination of electronic and steric properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

The cyano group in 3-Cyano-4-aminobenzotrifluoride is a key feature that contributes to its reactivity and versatility. The cyano group is known for its strong electron-withdrawing effect, which can influence the electronic distribution within the molecule and affect its reactivity in various chemical reactions. This property makes 3-Cyano-4-aminobenzotrifluoride an excellent starting material for the synthesis of nitriles, amides, and other nitrogen-containing compounds, which are often found in pharmaceuticals and agrochemicals.

The presence of the amino group further enhances the reactivity and functional diversity of 3-Cyano-4-aminobenzotrifluoride. Amino groups are versatile functional groups that can participate in a wide range of chemical reactions, including acylation, alkylation, and condensation reactions. These reactions are crucial for the synthesis of complex organic molecules, such as those used in drug discovery and development.

The three fluorine atoms in 3-Cyano-4-aminobenzotrifluoride provide additional electronic and steric effects that can influence the molecule's properties. Fluorine atoms are known for their strong electron-withdrawing effect and their ability to increase the lipophilicity of organic compounds. These properties make 3-Cyano-4-aminobenzotrifluoride an attractive candidate for the design of molecules with improved pharmacokinetic profiles, such as increased bioavailability and reduced metabolism.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their potential to enhance the therapeutic efficacy and safety of drugs. The presence of fluorine atoms can improve the binding affinity of drugs to their target proteins, leading to more potent and selective therapeutic agents. For example, studies have shown that fluorinated analogs of certain drugs exhibit improved potency and reduced side effects compared to their non-fluorinated counterparts.

3-Cyano-4-aminobenzotrifluoride has been utilized in the synthesis of several bioactive compounds with diverse biological activities. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have used this compound as a building block to synthesize potent inhibitors of kinases, which are important targets in cancer therapy. The unique combination of functional groups in 3-Cyano-4-aminobenzotrifluoride allows for fine-tuning of the inhibitor's binding affinity and selectivity through structural modifications.

Beyond its applications in drug discovery, 3-Cyano-4-aminobenzotrifluoride has also found use in other areas of chemical research. In materials science, this compound has been explored as a precursor for the synthesis of novel polymers with unique electronic and optical properties. The presence of both cyano and amino groups provides multiple reactive sites for polymerization reactions, enabling the creation of polymers with tailored functionalities.

In conclusion, 3-Cyano-4-aminobenzotrifluoride (CAS No. 6526-08-5) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique combination of functional groups makes it an excellent starting material for the synthesis of bioactive compounds with improved pharmacological properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.